4-(4,8-diethoxy-1,3-dimethyl-6H-cyclohepta[c]furan-6-ylidene)-2-hydroxycyclohexa-2,5-dien-1-one

• Molecular Formula: C21H22O5
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 4-(4,8-diethoxy-1,3-dimethylcyclohepta[c]furan-6-ylidene)-2-hydroxycyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C21H22O5/c1-5-24-18-10-15(14-7-8-16(22)17(23)9-14)11-19(25-6-2)21-13(4)26-12(3)20(18)21/h7-11,23H,5-6H2,1-4H3
• InChI Key: XEUAUPCWZDKPRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C2C=CC(=O)C(=C2)O)C=C(C3=C(OC(=C13)C)C)OCC

Description

4-(4,8-DIETHOXY-1,3-DIMETHYL-6H-CYCLOHEPTA[C]FURAN-6-YLIDEN)-2-HYDROXY-2,5-CYCLOHEXADIEN-1-ONE is a complex organic compound with a unique structure that includes a cyclohepta[c]furan ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4,8-DIETHOXY-1,3-DIMETHYL-6H-CYCLOHEPTA[C]FURAN-6-YLIDEN)-2-HYDROXY-2,5-CYCLOHEXADIEN-1-ONE involves multiple steps, starting with the preparation of the cyclohepta[c]furan core. This can be achieved through a series of reactions including alkylation, cyclization, and functional group modifications. Specific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

4-(4,8-DIETHOXY-1,3-DIMETHYL-6H-CYCLOHEPTA[C]FURAN-6-YLIDEN)-2-HYDROXY-2,5-CYCLOHEXADIEN-1-ONE can undergo various types of chemical reactions including:

Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield different ketones or aldehydes, while reduction could result in alcohols or alkanes.

Scientific Research Applications

4-(4,8-DIETHOXY-1,3-DIMETHYL-6H-CYCLOHEPTA[C]FURAN-6-YLIDEN)-2-HYDROXY-2,5-CYCLOHEXADIEN-1-ONE has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or in the study of biological pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It can be used in the development of new materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 4-(4,8-DIETHOXY-1,3-DIMETHYL-6H-CYCLOHEPTA[C]FURAN-6-YLIDEN)-2-HYDROXY-2,5-CYCLOHEXADIEN-1-ONE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets are still under investigation, but the compound’s unique structure suggests it could have multiple modes of action.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other cyclohepta[c]furan derivatives with different substituents. These compounds share a similar core structure but differ in their functional groups, which can significantly impact their chemical properties and applications.

Uniqueness

What sets 4-(4,8-DIETHOXY-1,3-DIMETHYL-6H-CYCLOHEPTA[C]FURAN-6-YLIDEN)-2-HYDROXY-2,5-CYCLOHEXADIEN-1-ONE apart is its specific combination of functional groups, which confer unique reactivity and potential applications. Its ability to undergo a variety of chemical reactions and its potential in diverse scientific fields make it a compound of significant interest.